Methyl 3-chloro-2-(4-fluorophenyl)quinoxaline-6-carboxylate

• Molecular Formula: C16H10ClFN2O2
• Molecular Weight: 316.71 g/mol
• IUPAC Name: methyl 3-chloro-2-(4-fluorophenyl)quinoxaline-6-carboxylate
• InChI: InChI=1S/C16H10ClFN2O2/c1-22-16(21)10-4-7-12-13(8-10)20-15(17)14(19-12)9-2-5-11(18)6-3-9/h2-8H,1H3
• InChI Key: YCXHJLWCLJCZTI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(C(=N2)Cl)C3=CC=C(C=C3)F

Description

Methyl 3-chloro-2-(4-fluorophenyl)quinoxaline-6-carboxylate is a useful research compound. Its molecular formula is C16H10ClFN2O2 and its molecular weight is 316.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100-mL round-bottom flask, was placed methyl 2-(4-fluorophenyl)-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (1.2 g, 4.00 mmol, 1.00 equiv), POCl3 (12.2 g, 80.26 mmol, 20.00 equiv), N,N-dimethylbenzenamine (4.9 g, 40.50 mmol, 10.00 equiv). The resulting solution was stirred for overnight at 110° C. in an oil bath. The resulting mixture was concentrated under vacuum and diluted with 50 mL of water. The pH value of the aqueous solution was adjusted to 7 with sodium bicarbonate (4 mol/L). The resulting mixture was concentrated under vacuum and purified by silica gel chromatography with ethyl acetate/petroleum ether (1:40).